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Compound of Interest

Compound Name: Escaline

Cat. No.: B1605962

An In-depth Technical Guide to Escaline Hydrochloride: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Escaline hydrochloride, a synthetic psychedelic compound of the phenethylamine class, is
structurally analogous to mescaline. Its chemical name is 2-(4-ethoxy-3,5-
dimethoxyphenyl)ethan-1-amine hydrochloride, and it is recognized for its hallucinogenic
properties mediated primarily through the serotonergic system.[1] As the 4-ethoxy analog of
mescaline, escaline exhibits a greater agonist activity at the serotonin 5-HT2A receptor, being
5 to 8 times more potent than its naturally occurring counterpart.[2][3] First synthesized in
1954, its hydrochloride salt form is commonly utilized in research due to its enhanced stability
and solubility.[1] This document provides a comprehensive overview of the physical, chemical,
and pharmacological properties of escaline hydrochloride, along with detailed experimental
protocols for its synthesis and analysis.

Chemical and Physical Properties

Escaline hydrochloride typically presents as a crystalline solid.[1][2][3][4] Its fundamental
chemical and physical characteristics are summarized in the tables below.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference
2-(4-ethoxy-3,5-

IUPAC Name dimethoxyphenyl)ethanamine; [1][5]
hydrochloride
4-ethoxy-3,5-dimethoxy-

Formal Name benzeneethanamine, [2][3]
monohydrochloride
4-ethoxy Mescaline, Escaline

Synonyms [1112][5]
HCI

CAS Number 3166-82-3 [1][2][5]
C12H20CINOs3 (or C12H19NOs3

Molecular Formula [1][2][5]
HCI)

Molecular Weight 261.74 g/mol [21[31[5]

) >98% (typical for research

Purity [2][3]

grade)
Table 2: Physical Properties

Property Value Reference

Appearance Crystalline Solid [2][3][4]

Melting Point 165 °C [41061[7]

Storage Temperature -20°C 416171

Stability

> 5 years (when stored at
-20°C)

[2]

Table 3: Solubility Data

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.evitachem.com/product/evt-1469826
https://pubchem.ncbi.nlm.nih.gov/compound/85780760
https://www.caymanchem.com/product/14107/escaline-hydrochloride
https://www.sapphirebioscience.com/product/NS00763336/escaline-(hydrochloride)
https://www.evitachem.com/product/evt-1469826
https://www.caymanchem.com/product/14107/escaline-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/85780760
https://www.evitachem.com/product/evt-1469826
https://www.caymanchem.com/product/14107/escaline-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/85780760
https://www.evitachem.com/product/evt-1469826
https://www.caymanchem.com/product/14107/escaline-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/85780760
https://www.caymanchem.com/product/14107/escaline-hydrochloride
https://www.sapphirebioscience.com/product/NS00763336/escaline-(hydrochloride)
https://pubchem.ncbi.nlm.nih.gov/compound/85780760
https://www.caymanchem.com/product/14107/escaline-hydrochloride
https://www.sapphirebioscience.com/product/NS00763336/escaline-(hydrochloride)
https://www.caymanchem.com/product/14107/escaline-hydrochloride
https://www.sapphirebioscience.com/product/NS00763336/escaline-(hydrochloride)
https://m.chemicalbook.com/ProductChemicalPropertiesCB43152612_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB43152612_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL4434787.htm
https://www.lookchem.com/casno3166-82-3.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB43152612_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL4434787.htm
https://www.lookchem.com/casno3166-82-3.html
https://www.caymanchem.com/product/14107/escaline-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Solvent Solubility Reference
Dimethylformamide (DMF) 0.5 mg/mL [1][2][4]
Dimethyl sulfoxide (DMSO) 3 mg/mL [1][2][4]
Ethanol 10 mg/mL [11[2][4]
Phosphate-Buffered Saline 3 mg/mL (1214]

(PBS, pH 7.2)

Chemical Synthesis and Reactivity

The synthesis of escaline hydrochloride is typically achieved through a two-step process

involving the ethylation of a precursor followed by salt formation.
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Figure 1: General Synthesis Workflow for Escaline Hydrochloride
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Figure 2: Postulated 5-HT2A Receptor Signaling Pathway
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Escaline HCI Sample
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Figure 3: Analytical Workflow for Escaline Hydrochloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Escaline hydrochloride physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605962#escaline-hydrochloride-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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